2-(6-ethyl-4-oxo-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(6-ethyl-4-oxo-2-phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H26N4O3/c1-3-27-14-13-19-18(15-27)24(30)28(23(26-19)17-9-5-4-6-10-17)16-22(29)25-20-11-7-8-12-21(20)31-2/h4-12H,3,13-16H2,1-2H3,(H,25,29)
• InChI Key: REPHCGZNSNXNHS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)C(=O)N(C(=N2)C3=CC=CC=C3)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

The compound “2-(6-ethyl-4-oxo-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide” is a complex organic molecule. It belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. These compounds exhibit a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid and heated to reflux. The reaction mixture is then cooled to room temperature, and the obtained solid is filtered, washed with cold water, and dried under vacuum to afford the pure intermediate.

Molecular Structure Analysis

The dihydropyrimidine ring in similar compounds adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol. This reaction is facilitated by the addition of concentrated hydrochloric acid and heating to reflux.

Scientific Research Applications

Flavor and Fragrance Industry

• Enhancing Sweetness : Unlike maltol and other caramel-like odorants, this compound has better water solubility and a more pronounced “sweet” taste. .

Chemical Synthesis and Flavor Research

• Synthetic Pathway : The synthesis of 2,3-dihydro-3,5-dihydroxy-6-methyl-4(H)-pyran-4-one involves refluxing glucose and pyridine in ethanol under an argon atmosphere. Acetic acid is added, followed by further heating. The concentrated reaction solution is diluted with water and extracted with ethyl acetate to obtain γ-pyranone. .

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. They also exhibit neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells.

Future Directions

The future directions for this compound could involve further exploration of its neuroprotective and anti-inflammatory properties. Additionally, its potential as an antiviral, anticancer, antioxidant, and antimicrobial agent could be investigated.